Cas no 2229133-51-9 (3-fluoro-3-(2-nitrophenyl)propan-1-amine)

• Product Name: 3-fluoro-3-(2-nitrophenyl)propan-1-amine
• CAS No: 2229133-51-9
• MF: C₉H₁₁FN₂O₂
• MW: 198.194245576859
• CID: 5945204
• PubChem ID: 165684045
• Update Time: 2025-10-29

3-fluoro-3-(2-nitrophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-3-(2-nitrophenyl)propan-1-amine
• EN300-1767162
• 2229133-51-9

• Inchi： 1S/C9H11FN2O2/c10-8(5-6-11)7-3-1-2-4-9(7)12(13)14/h1-4,8H,5-6,11H2
• InChI Key： DTFSMBMBRMFJJK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1[N+](=O)[O-])CCN

Computed Properties

• Exact Mass: 198.08045576g/mol
• Monoisotopic Mass: 198.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-fluoro-3-(2-nitrophenyl)propan-1-amine

Introduction to 3-fluoro-3-(2-nitrophenyl)propan-1-amine (CAS No: 2229133-51-9)

3-fluoro-3-(2-nitrophenyl)propan-1-amine (CAS No: 2229133-51-9) is a fluorinated aromatic amine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural motif, combines a fluorine atom with a nitro-substituted phenyl ring and an amine-functionalized propyl side chain. Such structural features make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The presence of a fluoro group in the molecular structure is strategically significant, as fluorine atoms are frequently incorporated into pharmaceuticals to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. In particular, the C-F bond is known for its strength and rigidity, which can contribute to the compound's resistance to enzymatic degradation. This characteristic is highly valuable in designing drugs that require prolonged half-lives or sustained activity within the biological system.

The 2-nitrophenyl moiety in 3-fluoro-3-(2-nitrophenyl)propan-1-amine introduces additional electronic and steric effects that can influence the compound's interactions with biological targets. Nitro groups are well-documented pharmacophores that can participate in hydrogen bonding, π-stacking interactions, and redox processes. The electron-withdrawing nature of the nitro group can modulate the electronic properties of the aromatic ring, thereby tuning its binding affinity to proteins or nucleic acids. This makes 3-fluoro-3-(2-nitrophenyl)propan-1-amine a versatile scaffold for designing molecules with tailored biological activities.

The amine functional group at the terminal position of the propyl chain provides a site for further chemical modification, enabling the synthesis of more complex derivatives. Amines are fundamental pharmacophores in many drugs due to their ability to form hydrogen bonds and participate in ionic interactions with biological targets. The primary amine in this compound can be further functionalized into secondary or tertiary amines, alcohols, or other heterocyclic structures, expanding its potential applications in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such derivatives for their biological activity. The combination of quantum mechanical calculations and machine learning algorithms allows researchers to predict the binding modes and affinities of compounds like 3-fluoro-3-(2-nitrophenyl)propan-1-amine with high accuracy. These computational tools have been instrumental in identifying lead compounds for further optimization.

In vitro studies have demonstrated that fluorinated aromatic amines exhibit diverse biological activities. For instance, derivatives with similar structural motifs have shown potential as kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The specific combination of substituents in 3-fluoro-3-(2-nitrophenyl)propan-1-amine may confer unique properties that make it suitable for targeting specific diseases or disorders.

The synthesis of 3-fluoro-3-(2-nitrophenyl)propan-1-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions at the fluorinated carbon center followed by nitration of the aromatic ring. Advanced catalytic methods have also been explored to improve efficiency and reduce environmental impact.

The pharmacological profile of this compound is currently under investigation in academic and industrial research settings. Preliminary data suggest that it may exhibit inhibitory activity against certain enzymes or receptors involved in metabolic disorders or cancer pathways. Further preclinical studies are necessary to validate these findings and assess potential therapeutic applications.

The development of novel pharmaceuticals relies heavily on innovative synthetic methodologies and structural modifications. The unique features of 3-fluoro-3-(2-nitrophenyl)propan-1-amine make it an attractive candidate for exploring new chemical space. By leveraging modern synthetic techniques and computational tools, researchers aim to optimize its pharmacological properties and translate laboratory findings into clinical applications.

As interest in fluorinated compounds continues to grow due to their favorable pharmacokinetic profiles, compounds like 3-fluoro-3-(2-nitrophenyl)propan-1-amine are expected to play a crucial role in future drug discovery efforts. Their structural versatility allows for extensive modifications, enabling the design of molecules with tailored therapeutic effects.